Cas no 941956-18-9 (N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 941956-18-9
• MF: C₂₀H₁₇ClN₆OS
• MW: 424.906580686569
• CID: 5957448
• PubChem ID: 18554449
• Update Time: 2025-06-15

N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide
• N-benzyl-2-((3-(4-chlorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)acetamide
• Acetamide, 2-[[3-[(4-chlorophenyl)methyl]-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]thio]-N-(phenylmethyl)-
• AKOS024596384
• F0682-0508
• 941956-18-9
• N-benzyl-2-({3-[(4-chlorophenyl)methyl]-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• N-benzyl-2-[3-[(4-chlorophenyl)methyl]triazolo[4,5-d]pyrimidin-7-yl]sulfanylacetamide

• Inchi： 1S/C20H17ClN6OS/c21-16-8-6-15(7-9-16)11-27-19-18(25-26-27)20(24-13-23-19)29-12-17(28)22-10-14-4-2-1-3-5-14/h1-9,13H,10-12H2,(H,22,28)
• InChI Key： UIMCOTWDNNECMI-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1N=CN=C2N(CC3=CC=C(Cl)C=C3)N=NC2=1

Computed Properties

• Exact Mass: 424.0873081g/mol
• Monoisotopic Mass: 424.0873081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 715.4±60.0 °C(Predicted)
• pka: 13.92±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide

Comprehensive Analysis of N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide (CAS No. 941956-18-9)

The compound N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide (CAS No. 941956-18-9) represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a triazolopyrimidine core with a benzyl and chlorophenyl moiety, making it a subject of interest for drug discovery and molecular studies. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

One of the most frequently asked questions about this compound revolves around its synthetic pathway and mechanism of action. The synthesis of N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide typically involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, to achieve the desired molecular architecture. Its sulfanylacetamide group is particularly noteworthy, as it contributes to the compound's ability to interact with biological targets, such as kinases or receptors, which are critical in disease pathways.

In recent years, the scientific community has shown growing interest in triazolopyrimidine derivatives due to their versatility in medicinal chemistry. The CAS No. 941956-18-9 compound aligns with this trend, offering potential applications in oncology and immunology. For instance, its chlorophenyl component may enhance binding affinity to specific protein domains, a feature highly sought after in the development of small-molecule inhibitors. This has led to its inclusion in high-throughput screening libraries for identifying novel therapeutic agents.

Another area of interest is the compound's physicochemical properties, which influence its bioavailability and pharmacokinetics. Studies suggest that the N-benzyl group improves membrane permeability, while the triazolo[4,5-d]pyrimidine scaffold provides stability under physiological conditions. These attributes make it a promising candidate for further preclinical evaluation, particularly in diseases where traditional therapies face limitations due to drug resistance or off-target effects.

From an industrial perspective, the demand for custom synthesis of specialized compounds like N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide has surged, driven by the need for innovative drug candidates. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to academic and pharmaceutical clients. Its CAS registry number (941956-18-9) serves as a critical identifier for procurement and regulatory compliance, ensuring traceability in global research databases.

Environmental and safety considerations are also paramount when handling this compound. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended during synthesis or handling. Researchers often inquire about its storage conditions and solubility profile, which are essential for experimental reproducibility. The compound is typically stored at controlled room temperature, protected from light and moisture to maintain stability.

In conclusion, N-benzyl-2-({3-(4-chlorophenyl)methyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}sulfanyl)acetamide (CAS No. 941956-18-9) exemplifies the intersection of synthetic chemistry and biomedical innovation. Its structural complexity and functional diversity position it as a valuable tool for advancing scientific knowledge and therapeutic development. As research progresses, this compound may unlock new possibilities in precision medicine, addressing unmet medical needs through targeted molecular interventions.